Cas no 2680798-20-1 (2-{5-2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-ylthiophen-2-yl}acetic acid)

• Product Name: 2-{5-2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-ylthiophen-2-yl}acetic acid
• CAS No: 2680798-20-1
• MF: C₁₂H₉F₃N₂O₃S₂
• MW: 350.336670637131
• CID: 5627240
• PubChem ID: 165927026
• Update Time: 2025-07-24

2-{5-2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-ylthiophen-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28298525
• 2680798-20-1
• 2-{5-[2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-yl]thiophen-2-yl}acetic acid
• 2-{5-2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-ylthiophen-2-yl}acetic acid

• Inchi： 1S/C12H9F3N2O3S2/c1-17(10(20)12(13,14)15)11-16-7(5-21-11)8-3-2-6(22-8)4-9(18)19/h2-3,5H,4H2,1H3,(H,18,19)
• InChI Key： DNDVMBSPVOYIBP-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)O)=CC=C1C1=CSC(=N1)N(C(C(F)(F)F)=O)C

Computed Properties

• Exact Mass: 350.00066899g/mol
• Monoisotopic Mass: 350.00066899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 127Ų

Additional information on 2-{5-2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-ylthiophen-2-yl}acetic acid

Comprehensive Analysis of 2-{5-2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-ylthiophen-2-yl}acetic acid (CAS No. 2680798-20-1)

The compound 2-{5-2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-ylthiophen-2-yl}acetic acid (CAS No. 2680798-20-1) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural features and potential applications. This molecule combines a thiazole ring, a thiophene moiety, and a trifluoroacetamido group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a bioactive scaffold, which could lead to breakthroughs in treating metabolic disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 2-{5-2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-ylthiophen-2-yl}acetic acid has surged, driven by their enhanced stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves a molecule's metabolic resistance and binding affinity. This compound's trifluoromethyl group is a hotspot for innovation, aligning with trends in precision medicine and targeted therapy. Its CAS No. 2680798-20-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2-{5-2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-ylthiophen-2-yl}acetic acid exemplifies the convergence of heterocyclic chemistry and organofluorine chemistry. The thiazole-thiophene hybrid structure offers electron-rich properties, which are valuable for designing small-molecule inhibitors or catalysts. Its acetic acid tail further enhances solubility, a critical factor for formulation development. These attributes make it a candidate for addressing challenges in drug delivery systems, a topic widely discussed in biopharmaceutical forums.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional fluorinated chemicals, 2-{5-2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-ylthiophen-2-yl}acetic acid is designed with green chemistry principles in mind, minimizing persistent organic pollutants (POPs). This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Laboratories focusing on eco-friendly synthesis often explore derivatives of this compound to reduce waste and energy consumption.

In the context of AI-driven drug discovery, CAS No. 2680798-20-1 is a notable example of how computational tools can predict molecular behavior. Platforms like AlphaFold and quantum chemistry simulations help researchers optimize its interactions with biological targets. Such advancements address common search queries like "fluorinated thiazole applications" or "thiophene derivatives in medicine", bridging the gap between theoretical models and practical outcomes.

Looking ahead, 2-{5-2-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazol-4-ylthiophen-2-yl}acetic acid holds promise for interdisciplinary collaborations. Its integration into high-throughput screening libraries and combinatorial chemistry workflows could accelerate the identification of novel therapeutics. As the scientific community prioritizes molecular diversity and synthetic efficiency, this compound stands out as a testament to innovation in chemical space exploration.